Cas no 44873-60-1 (1,1-diisopropylguanidinesulfate)

1,1-Diisopropylguanidine sulfate is a guanidine derivative characterized by its strong basicity and nucleophilic properties. The compound features two isopropyl groups attached to the central guanidine core, enhancing its steric hindrance and stability. Its sulfate salt form improves solubility in polar solvents, facilitating handling in synthetic applications. This reagent is commonly employed as an efficient base or catalyst in organic synthesis, particularly in reactions requiring non-nucleophilic bases, such as deprotonations or cyclizations. Its robust structure ensures minimal side reactions, making it suitable for sensitive transformations. The product is typically supplied as a high-purity solid, ensuring consistent performance in laboratory and industrial processes.
1,1-diisopropylguanidinesulfate structure
44873-60-1 structure
Product Name:1,1-diisopropylguanidinesulfate
CAS No:44873-60-1
MF:C7H19N3O4S
MW:241.308460474014
CID:1079872
PubChem ID:76845843
Update Time:2025-05-24

1,1-diisopropylguanidinesulfate Chemical and Physical Properties

Names and Identifiers

    • 1,1-diisopropylguanidinesulfate
    • N,N-DI-ISO-PROPYL-GUANIDINEH2SO4
    • 1,1-diisopropylguanidine sulfate
    • 44873-60-1
    • DB-290955
    • Inchi: 1S/C7H17N3.H2O4S/c1-5(2)10(6(3)4)7(8)9;1-5(2,3)4/h5-6H,1-4H3,(H3,8,9);(H2,1,2,3,4)
    • InChI Key: XPXLDXYVQJWKPD-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.N(C(=N)N)(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 241.10962727g/mol
  • Monoisotopic Mass: 241.10962727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 136Ų

1,1-diisopropylguanidinesulfate Pricemore >>

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Additional information on 1,1-diisopropylguanidinesulfate

Introduction to 1,1-diisopropylguanidinesulfate (CAS No. 44873-60-1) and Its Applications in Modern Chemical and Biomedical Research

The compound 1,1-diisopropylguanidinesulfate, identified by the CAS number 44873-60-1, represents a significant advancement in the field of chemical and biomedical research. This sulfated derivative of guanidine exhibits unique structural and functional properties that make it a valuable tool in various scientific applications. The molecular structure of 1,1-diisopropylguanidinesulfate incorporates sulfonate groups, which contribute to its solubility in aqueous environments while maintaining stability under a range of pH conditions. This balance of hydrophilicity and chemical robustness has positioned it as a compound of interest in drug development, biochemical assays, and material science.

Recent research has highlighted the potential of 1,1-diisopropylguanidinesulfate as a chelating agent and a modulator of enzyme activity. Its ability to interact with metal ions has been explored in the context of catalysis and metal sensing applications. For instance, studies have demonstrated its efficacy in stabilizing metal complexes that are utilized in industrial catalytic processes, thereby improving reaction yields and selectivity. The sulfonate moiety enhances the compound's affinity for transition metals, making it a promising candidate for designing novel catalysts that could revolutionize organic synthesis.

In the realm of biomedical research, 1,1-diisopropylguanidinesulfate has been investigated for its role in modulating biological pathways. The guanidine core is known for its interaction with nucleic acids and proteins, which has led to its exploration as an antiviral and anticancer agent. Preliminary studies suggest that derivatives of guanidine sulfates may interfere with viral replication by inhibiting key enzymes involved in viral polymerization. Furthermore, the compound's ability to disrupt protein-protein interactions has opened avenues for developing targeted therapies against various diseases.

The synthesis of 1,1-diisopropylguanidinesulfate is another area where this compound has garnered attention. Researchers have developed efficient synthetic routes that leverage modern catalytic techniques to produce high-purity samples. These methods not only improve yield but also reduce the environmental impact associated with traditional synthetic processes. The growing emphasis on green chemistry has made compounds like 1,1-diisopropylguanidinesulfate attractive for applications where sustainability is a priority.

From an industrial perspective, 1,1-diisopropylguanidinesulfate finds utility in water treatment and corrosion inhibition. Its sulfonate groups enable it to form stable complexes with metal ions that contribute to scaling and corrosion in industrial systems. By sequestering these ions, the compound helps maintain the integrity of pipelines and equipment, reducing maintenance costs and extending operational lifespans. This application underscores the versatility of 1,1-diisopropylguanidinesulfate, demonstrating its importance beyond academic research.

The future prospects of 1,1-diisopropylguanidinesulfate are vast and multifaceted. As computational chemistry advances, researchers can predict new applications for this compound with greater accuracy. High-throughput screening techniques are being employed to identify novel derivatives with enhanced properties for specific applications. Additionally, collaborations between academia and industry are fostering innovation by integrating basic research findings into practical solutions.

In conclusion, 1,1-diisopropylguanidinesulfate (CAS No. 44873-60-1) stands as a testament to the ingenuity of modern chemical research. Its unique properties make it indispensable in various fields, from catalysis to biomedical applications. As science continues to evolve, the potential uses for this compound will undoubtedly expand, further solidifying its role as a cornerstone in chemical innovation.

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